Semaglutide Sodium Salt

Obesity Weight management GLP-1 receptor agonist
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Molecular Formula C187H290N45NaO59
Molecular Weight 4136 g/mol
Cat. No. B16335386
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Technical Parameters


Basic Identity
Product NameSemaglutide Sodium Salt
Molecular FormulaC187H290N45NaO59
Molecular Weight4136 g/mol
Structural Identifiers
InChIInChI=1S/C187H291N45O59.Na/c1-18-105(10)154(180(282)208-108(13)159(261)216-133(86-114-89-200-119-50-40-39-49-117(114)119)170(272)218-129(82-102(4)5)171(273)228-152(103(6)7)178(280)215-121(53-44-72-199-186(192)193)162(264)201-91-141(242)209-120(52-43-71-198-185(190)191)161(263)204-94-151(257)258)230-172(274)131(83-111-45-33-31-34-46-111)219-167(269)126(64-69-149(253)254)214-166(268)122(51-41-42-70-195-144(245)98-290-79-78-289-76-74-197-145(246)99-291-80-77-288-75-73-196-139(240)66-61-127(183(285)286)211-140(241)54-37-29-27-25-23-21-19-20-22-24-26-28-30-38-55-146(247)248)212-158(260)107(12)206-157(259)106(11)207-165(267)125(60-65-138(189)239)210-142(243)92-202-163(265)123(62-67-147(249)250)213-168(270)128(81-101(2)3)217-169(271)130(85-113-56-58-116(238)59-57-113)220-175(277)135(95-233)223-177(279)137(97-235)224-179(281)153(104(8)9)229-174(276)134(88-150(255)256)221-176(278)136(96-234)225-182(284)156(110(15)237)231-173(275)132(84-112-47-35-32-36-48-112)222-181(283)155(109(14)236)227-143(244)93-203-164(266)124(63-68-148(251)252)226-184(287)187(16,17)232-160(262)118(188)87-115-90-194-100-205-115;/h31-36,39-40,45-50,56-59,89-90,100-110,118,120-137,152-156,200,233-238H,18-30,37-38,41-44,51-55,60-88,91-99,188H2,1-17H3,(H2,189,239)(H,194,205)(H,195,245)(H,196,240)(H,197,246)(H,201,264)(H,202,265)(H,203,266)(H,204,263)(H,206,259)(H,207,267)(H,208,282)(H,209,242)(H,210,243)(H,211,241)(H,212,260)(H,213,270)(H,214,268)(H,215,280)(H,216,261)(H,217,271)(H,218,272)(H,219,269)(H,220,277)(H,221,278)(H,222,283)(H,223,279)(H,224,281)(H,225,284)(H,226,287)(H,227,244)(H,228,273)(H,229,276)(H,230,274)(H,231,275)(H,232,262)(H,247,248)(H,249,250)(H,251,252)(H,253,254)(H,255,256)(H,257,258)(H,285,286)(H4,190,191,198)(H4,192,193,199);/q;+1/p-1/t105-,106-,107-,108-,109+,110+,118-,120-,121-,122-,123-,124-,125-,126-,127+,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,152-,153-,154-,155-,156-;/m0./s1
InChIKeyYFDNOXXKGBXZPB-XFQFMCQFSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Semaglutide Sodium Salt Overview


Semaglutide sodium salt (CAS 910463-68-2 free base; empirical formula C₁₈₇H₂₉₁N₄₅O₅₉, molecular weight 4113.58 g·mol⁻¹ for the free base) is the sodium salt form of a long-acting glucagon-like peptide-1 (GLP-1) receptor agonist [1]. Engineered with 94% sequence homology to native human GLP-1, semaglutide incorporates structural modifications—including a lysine-linked C-18 fatty diacid side chain and an α-aminoisobutyric acid (Aib) substitution at position 8—that confer a prolonged elimination half-life of approximately 160 hours, enabling once-weekly subcutaneous administration [2]. As a salt form, semaglutide sodium salt is chemically and pharmacologically distinct from the FDA-approved semaglutide base used in commercial products; it is supplied exclusively for research purposes in formulation development, analytical method validation, and preclinical investigation [3].

Form Research-grade sodium salt, distinct from commercial semaglutide base
Workflow Preclinical formulation, analytical validation, and pharmacokinetic studies
Context Not for clinical or therapeutic use; supports RUO research only

Semaglutide Sodium Salt: Differentiation from GLP-1 Analogs


Despite sharing a common GLP-1 receptor target, semaglutide sodium salt exhibits quantitative pharmacokinetic and pharmacodynamic differences from its closest in-class analogs that preclude generic substitution [1]. Semaglutide's once-weekly half-life of approximately 160 hours and oral bioavailability of 0.8%—enabled by co-formulation with the absorption enhancer SNAC (sodium N-[8-(2-hydroxybenzoyl)amino]caprylate)—fundamentally differentiate it from once-daily liraglutide (t₁/₂ ≈ 13 hours) and once-weekly dulaglutide (t₁/₂ ≈ 90 hours) [2]. The sodium salt form further introduces distinct physicochemical behavior, including pH-dependent aqueous solubility (≥ 1 mg·mL⁻¹ at pH 6.8) and stability profiles that vary markedly from the free base and other salt forms, directly impacting formulation feasibility and experimental reproducibility [3]. These quantitative differences necessitate compound-specific procurement for research applications in formulation development, bioequivalence testing, and preclinical pharmacology.

Pharmacokinetic half-life mismatch
Semaglutide ~160 h differs substantially from liraglutide (~13 h) and dulaglutide (~90 h), affecting dosing schedule translation.
Salt-form physicochemical behavior
Sodium salt exhibits pH-dependent solubility and stability distinct from free base or other salt forms, altering formulation feasibility.
Oral formulation pathway exclusivity
Oral semaglutide requires SNAC co-formulation and antacid strategy not applicable to liraglutide or dulaglutide.

Comparative Evidence for Semaglutide Sodium Salt


Body Weight Reduction vs. Liraglutide

In the STEP-8 randomized clinical trial (N = 338), once-weekly subcutaneous semaglutide 2.4 mg produced significantly greater mean body weight reduction at 68 weeks compared with once-daily subcutaneous liraglutide 3.0 mg [1]. This represents the highest-level direct head-to-head evidence available for weight loss differentiation within the GLP-1 RA class. In a confirmatory real-world Pakistani cohort, semaglutide 2.4 mg QW yielded mean weight loss of –14.7 ± 5.8% versus –6.2 ± 4.9% for liraglutide 3.0 mg QD (p < 0.001) [2].

Weight Change Endpoint
Head-to-head
Semaglutide –15.8% vs Liraglutide –6.4% at 68 wks
Difference –9.4 pp (p<0.001)
Supports weight-loss endpoint differentiation
STEP-8 RCT, N=338, 68-week context
Obesity Weight management GLP-1 receptor agonist

HbA1c Reduction vs. Liraglutide and Dulaglutide

A systematic review and meta-analysis of 16 studies encompassing 5,997 patients demonstrated that semaglutide significantly reduced HbA1c compared with liraglutide by 0.56 percentage points (95% CI: 0.19–0.94; p < 0.001) [1]. Versus dulaglutide, semaglutide displayed superior HbA1c reduction of 3.72 mmol/mol-equivalent (95% CI: 0.02–7.41; p = 0.05) and superior fasting blood glucose reduction of 2.66 mg/dL-equivalent (95% CI: 0.26–5.07; p = 0.03) [1]. In a confirmatory real-world study, semaglutide 2.4 mg QW reduced HbA1c by –1.6 ± 0.4% versus –1.0 ± 0.4% for liraglutide 3.0 mg QD (p < 0.001), mirroring SUSTAIN-10 differences [2].

Glycemic Control Endpoint
Head-to-head
vs liraglutide: –0.56 pp (95% CI 0.19–0.94)
vs dulaglutide: –3.72 mmol/mol (p=0.05)
Supports glycemic-control endpoint differentiation
Meta-analysis of 16 studies, N=5,997
Type 2 diabetes Glycemic control Meta-analysis

Real-World Treatment Persistence

In a real-world US database study of 56,715 GLP-1 RA treatment-naïve adults with type 2 diabetes, persistence at 360 days was significantly higher for semaglutide once-weekly (67.0%) versus dulaglutide (56.0%), liraglutide (40.4%), and exenatide QW (35.5%); p < 0.001 for all comparisons [1]. The discontinuation hazard ratio for liraglutide versus semaglutide QW was 1.80 (95% CI 1.66–1.95; p < 0.001), indicating an 80% higher risk of discontinuation for liraglutide. Additionally, semaglutide products demonstrated the highest three-year persistence at 14.3%, compared with liraglutide at only 2.5% [2].

Persistence Endpoint
Head-to-head
Semaglutide 67.0% vs Liraglutide 40.4% at 360 days
p<0.001; hazard ratio 1.80 for liraglutide
Supports persistence endpoint differentiation
US real-world database, N=56,715
Adherence Persistence Health economics

pH-Dependent Solution Stability

A preformulation study evaluating semaglutide stability across physiological pH ranges demonstrated that the remaining amount of semaglutide after 120 minutes was 73.7% at pH 6.8, 12.0% at pH 4.0, and only 6.1% at pH 1.2 [1]. At pH 6.8, semaglutide achieved a solubility of 1 mg/mL, which is critical for gastro-retentive and enteric formulation design [1]. This pH-dependent degradation profile directly informs formulation strategy differentiation: semaglutide requires antacid co-formulation (MgO identified as most efficient at lowest dose among four tested antacids) to neutralize gastric acidity for effective oral delivery [1]. In contrast, liraglutide is formulated exclusively for subcutaneous administration and lacks an oral delivery pathway, while oral semaglutide relies on the SNAC absorption enhancer and precise pH modulation to achieve its characteristic 0.8% oral bioavailability [2].

pH Stability Profile
Class-level
73.7% remaining at pH 6.8 vs 6.1% at pH 1.2 (120 min)
Solubility: 1 mg/mL at pH 6.8
Supports formulation-pH window context
In vitro preformulation, 37°C
Preformulation Stability Gastro-retentive delivery

Analytical Purity Confirmation

Commercial semaglutide sodium salt (free base CAS 910463-68-2) has been analytically characterized with HPLC purity reported at 99.74%, confirmed by NMR structural consistency . Patent literature describes purification processes yielding semaglutide with purity exceeding 99.0% via preparative HPLC and lyophilization or spray drying [1]. This high purity level is critical for its use as a reference standard in bioequivalence studies, where the first domestic semaglutide demonstrated pharmacokinetic comparability to Ozempic®: Cmax values were 42.088 ± 8.827 ng/mL for the test drug versus 42.256 ± 7.84 ng/mL for the reference (Ozempic®) [2]. In contrast, generic-grade peptides often exhibit purity in the 95%–98% range, with impurity profiles that can confound analytical method validation and bioequivalence determination.

Reference Purity
Reported
HPLC purity 99.74%, NMR confirmed
Patent purification >99.0%
Supports reference-standard selection
Comparable Cmax to Ozempic® in bioequivalence study
Analytical chemistry Quality control Reference standard

Research Applications of Semaglutide Sodium Salt


Head-to-Head Efficacy Studies in Obesity and Diabetes

Semaglutide sodium salt is optimally deployed in randomized controlled trials and real-world comparative effectiveness studies evaluating GLP-1 RA efficacy for weight management and glycemic control. The STEP-8 trial established semaglutide 2.4 mg QW superiority over liraglutide 3.0 mg QD for weight loss at 68 weeks (–15.8% vs. –6.4%, p < 0.001) [1], while a 16-study meta-analysis confirmed HbA1c superiority versus liraglutide (–0.56 percentage points, p < 0.001) and dulaglutide (p = 0.05) [2]. Researchers designing comparator protocols should procure semaglutide sodium salt as the active pharmaceutical ingredient representing the most effective GLP-1 mono-agonist arm, with liraglutide or dulaglutide as the appropriate lower-efficacy comparator.

Oral and Gastro-Retentive Formulation Development

The pH-dependent stability profile of semaglutide—73.7% remaining at pH 6.8 versus 6.1% at pH 1.2 after 120 minutes, with solubility of 1 mg/mL at pH 6.8 [1]—makes semaglutide sodium salt the critical research compound for developing oral and gastro-retentive delivery systems. The co-formulation requirement with SNAC absorption enhancer and antacids (MgO demonstrated as most efficient) represents a unique research application not shared by liraglutide (s.c. only) or dulaglutide (s.c. only). Formulation scientists procuring semaglutide sodium salt should implement pH ≥ 6.8 buffering strategies and evaluate antacid co-formulations to achieve the target 0.8% oral bioavailability benchmark established in clinical pharmacology trials [2].

Real-World Persistence and Adherence Research

Semaglutide sodium salt enables health economics and outcomes research (HEOR) studies focused on treatment adherence and persistence. Real-world data demonstrate that semaglutide QW achieves 67.0% persistence at 360 days—significantly exceeding dulaglutide (56.0%), liraglutide (40.4%), and exenatide QW (35.5%), all p < 0.001 [1]. Three-year persistence for semaglutide products is 14.3%, compared to only 2.5% for daily liraglutide [2]. Researchers in pharmacoeconomics should procure semaglutide sodium salt for studies modeling the real-world persistence advantage conferred by once-weekly dosing and quantifying its impact on long-term clinical outcomes and healthcare resource utilization.

Analytical Reference Standard and Bioequivalence Method Development

Semaglutide sodium salt with documented HPLC purity of 99.74% and NMR structural confirmation [1] serves as a high-purity reference standard for developing and validating analytical methods (HPLC, UPLC, LC-MS/MS) used in bioequivalence testing. Patent-described purification processes yielding > 99.0% purity via preparative HPLC and lyophilization [2] establish the benchmark for generic and biosimilar development programs. In bioequivalence studies, the first domestic semaglutide demonstrated Cmax comparability to Ozempic® (42.088 ± 8.827 vs. 42.256 ± 7.84 ng/mL) [3], underscoring the requirement for high-purity semaglutide sodium salt as a calibration and validation standard in pharmacokinetic bridging studies.

Application
Selection Property
Validation Focus
Obesity/diabetes comparator endpoint research
GLP-1 RA comparator endpoint profile
Weight-change and glycemic-control endpoints
Oral/gastro-retentive formulation research
pH-dependent stability and solubility
Formulation-pH window and antacid co-formulation
Real-world persistence/adherence research
Once-weekly dosing persistence profile
Persistence endpoint in real-world datasets
Bioequivalence and analytical method validation
High-purity reference standard
Chromatographic purity and pharmacokinetic comparability

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